![molecular formula H83O40PW12 B1220900 12-Wolframophosphoric acid CAS No. 1343-93-7](/img/structure/B1220900.png)
12-Wolframophosphoric acid
Overview
Description
12-Wolframophosphoric acid, also known as 12-tungstophosphoric acid, is a type of polyoxometalate . Polyoxometalates are large metal-oxygen nanostructured compounds that can be modified at the molecular level .
Synthesis Analysis
The synthesis of 12-Wolframophosphoric acid involves various methods. For instance, it can be synthesized through a simple impregnation and soaking method . This method involves the design of stabilized nickel exchanged supported 12-tungstophosphoric acid, which is then used as a heterogeneous catalyst for carrying out Suzuki–Miyaura (SM) cross-coupling in an aqueous medium .Molecular Structure Analysis
The molecular structure of 12-Wolframophosphoric acid is complex. The Keggin ion structure of 12-Wolframophosphoric acid is well known and consists of a PO4 tetrahedron surrounded by four W3O13 triads formed by an edge-sharing octahedra .Chemical Reactions Analysis
12-Wolframophosphoric acid plays a significant role in separation science and technology. Its features, such as variable oxidation states, multivalence, asymmetry, and metal-binding properties, highlight its status as a unique and versatile class of compounds, capable of selective separations proceeding through different mechanisms .Scientific Research Applications
Catalysis
12-Wolframophosphoric acid, also known as Tungstophosphoric acid, is widely used in the field of catalysis . It has been successfully prepared and characterized by several physicochemical techniques and supported on different carriers such as silica, silica–alumina, zirconia, and mesoporous MCM-41 .
Chemical Synthesis
In chemical synthesis, 12-Wolframophosphoric acid is used as a reagent due to its unique properties . It can be used to produce materials to custom specifications by request, in addition to custom compositions for commercial and research applications .
Material Science
In material science, 12-Wolframophosphoric acid is used in the production of advanced materials . It can be cast into rod, bar, or plate form, as well as numerous other machined shapes, nanomaterials, and in the form of solutions and organometallic compounds .
Pharmaceutical Industry
In the pharmaceutical industry, 12-Wolframophosphoric acid is used in the production of various drugs . It is used as a raw material in the synthesis of pharmaceutical compounds .
Biochemical Research
12-Wolframophosphoric acid is used in biochemical research . It is used in the study of various biochemical processes and reactions .
Environmental Applications
In environmental applications, 12-Wolframophosphoric acid is used in the treatment of waste water . It is used in the removal of heavy metals and other pollutants from waste water .
Future Directions
properties
IUPAC Name |
phosphane;tungsten;tetracontahydrate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/40H2O.H3P.12W/h40*1H2;1H3;;;;;;;;;;;; | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BCTWNMTZAXVEJL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.P.[W].[W].[W].[W].[W].[W].[W].[W].[W].[W].[W].[W] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
H83O40PW12 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00928558 | |
Record name | Phosphane--tungsten--water (1/12/40) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00928558 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
2960.7 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
12-Wolframophosphoric acid | |
CAS RN |
1343-93-7 | |
Record name | Phosphotungstic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001343937 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Tungstate(3-), tetracosa-.mu.-oxododecaoxo[.mu.12-[phosphato(3-)-.kappa.O:.kappa.O:.kappa.O:.kappa.O':.kappa.O':.kappa.O':.kappa.O'':.kappa.O'':.kappa.O'':.kappa.O''':.kappa.O''':.kappa.O''']]dodeca-, hydrogen (1:3) | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Phosphane--tungsten--water (1/12/40) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00928558 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 12-wolframophosphoric acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.014.257 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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